![molecular formula C10H14N2O2S B1363849 Methyl 2-amino-6-methyl-4,5,6,7-tetrahydrothieno-[2,3-c]pyridine-3-carboxylate CAS No. 303998-84-7](/img/structure/B1363849.png)
Methyl 2-amino-6-methyl-4,5,6,7-tetrahydrothieno-[2,3-c]pyridine-3-carboxylate
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Overview
Description
“Methyl 2-amino-6-methyl-4,5,6,7-tetrahydrothieno-[2,3-c]pyridine-3-carboxylate” is a chemical compound with the CAS Number: 303998-84-7 . It has a molecular weight of 226.3 .
Molecular Structure Analysis
The linear formula of this compound is C10H14N2O2S . This indicates that it contains 10 carbon atoms, 14 hydrogen atoms, 2 nitrogen atoms, 2 oxygen atoms, and 1 sulfur atom.Physical and Chemical Properties Analysis
The compound is a solid . Its melting point is 105-108°C .Scientific Research Applications
Synthesis of Heterocyclic Compounds
The compound serves as a precursor for the synthesis of a variety of heterocyclic compounds. It has been used in the synthesis of new Pyrido[4',3':4,5]thieno[2,3-d]pyrimidines and related heterocycles. The reactions of the amino ester of this compound with different reagents under various conditions led to the creation of distinct pyridothienopyrimidine derivatives (El-Kashef et al., 2010). This highlights its importance in diversifying the heterocyclic compounds portfolio in scientific research.
Catalysis and Biological Activity
The compound is also instrumental in forming Schiff base ligands, which, when combined with metal complexes, exhibit significant biological activities. For instance, studies have shown that these complexes generally have more effective antioxidant activities than free Schiff bases. Certain complexes derived from this compound have been used as catalysts for transfer hydrogenation reactions, showcasing their potential in synthetic organic chemistry and pharmacology (Buldurun et al., 2019).
Scaffold for Allosteric Modulators and Antagonists
Additionally, variations of this compound have been evaluated as potential allosteric modulators at the A1 adenosine receptor. These studies have uncovered that while certain structural modifications to the scaffold favor orthosteric antagonist properties, it still maintains the ability to recognize allosteric sites on agonist-occupied receptors. This insight opens doors to novel classes of orthosteric antagonists of the A1AR, valuable in therapeutic interventions (Aurelio et al., 2009).
Safety and Hazards
Properties
IUPAC Name |
methyl 2-amino-6-methyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O2S/c1-12-4-3-6-7(5-12)15-9(11)8(6)10(13)14-2/h3-5,11H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJNUPQGDQZMPGZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC2=C(C1)SC(=C2C(=O)OC)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70366049 |
Source
|
Record name | Methyl 2-amino-6-methyl-4,5,6,7-tetrahydrothieno-[2,3-c]pyridine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70366049 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.30 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
303998-84-7 |
Source
|
Record name | Methyl 2-amino-6-methyl-4,5,6,7-tetrahydrothieno-[2,3-c]pyridine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70366049 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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